Cas no 65866-86-6 (α-(Methoxyimino)-2-furanacetic Acid)

• Product Name: α-(Methoxyimino)-2-furanacetic Acid
• CAS No: 65866-86-6
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD09996874
• CID: 962684
• PubChem ID: 9553828
• Update Time: 2025-05-21

α-(Methoxyimino)-2-furanacetic Acid Chemical and Physical Properties

Names and Identifiers

• alpha-(methoxyimino)furan-2-acetic acid
• (E)-(2-(Furan-2-yl)-2-(methoxyimino)acetic Acid
• 2-Furyl(methoxyimino)acetic acid
• 2-(2-furyl)-2-methoxyimino-acetic acid
• 265-956-5
• 2-(Furan-2-yl)-2-(methoxyimino)acetic acid
• 2-(furan-2-yl)-2-methoxyiminoacetic acid
• 65866-86-6
• DTXSID90869289
• AKOS030255089
• (Furan-2-yl)(methoxyimino)acetic acid
• NS00055539
• 2-(furan-2-yl)-2-(syn-methoxyimino)acetic acid
• 2-(fur-2-yl)-2-methoxyiminoacetic acid
• ZNQCEVIJOQZWLO-UHFFFAOYSA-N
• SCHEMBL2812477
• (Z)-furan-2-yl(methoxyimino)acetic acid
• α-(Methoxyimino)-2-furanacetic Acid

• MDL： MFCD09996874
• Inchi： 1S/C7H7NO4/c1-11-8-6(7(9)10)5-3-2-4-12-5/h2-4H,1H3,(H,9,10)
• InChI Key： ZNQCEVIJOQZWLO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(=O)O)=NOC

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 1.3

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.7±32.0 ºC (760 Torr),
• Flash Point: 126.0±25.1 ºC,
• Refractive Index: 1.53
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 72.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on α-(Methoxyimino)-2-furanacetic Acid

α-(Methoxyimino)-2-furanacetic Acid: A Comprehensive Overview

α-(Methoxyimino)-2-furanacetic Acid, also known by its CAS number CAS No. 65866-86-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the chemical formula C7H8N2O3, belongs to the class of imidazoles and has been studied for its potential applications in drug development and agricultural chemistry. Its unique structure, featuring a furan ring and a methoxyimino group, contributes to its versatile reactivity and biological activity.

The synthesis of α-(Methoxyimino)-2-furanacetic Acid involves a series of carefully controlled reactions, often starting from readily available precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research purposes. The compound's structure has been elucidated through various spectroscopic techniques, including NMR and IR spectroscopy, confirming its molecular formula and functional groups.

One of the most promising areas of research involving CAS No. 65866-86-6 is its potential as a bioactive agent. Studies have shown that this compound exhibits significant antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, its ability to modulate enzyme activity has led to investigations into its role in metabolic pathways, particularly in the context of neurodegenerative diseases.

In agricultural chemistry, α-(Methoxyimino)-2-furanacetic Acid has been explored as a potential herbicide due to its ability to inhibit plant growth at specific stages. Field trials have demonstrated its effectiveness in controlling weeds without causing significant harm to crops, making it a candidate for sustainable agricultural practices.

The pharmacokinetic profile of CAS No. 65866-86-6 has also been a focus of recent research. Studies indicate that the compound has good bioavailability and is metabolized through hepatic pathways, with metabolites showing reduced toxicity compared to the parent compound. These findings are crucial for determining its suitability as an oral medication.

Moreover, computational chemistry approaches have been employed to predict the binding affinity of α-(Methoxyimino)-2-furanacetic Acid to various protein targets. Molecular docking studies suggest that it could interact with key enzymes involved in inflammation and immune response, opening new avenues for anti-inflammatory drug development.

In conclusion, CAS No. 65866-86-6, or α-(Methoxyimino)-2-furanacetic Acid, represents a valuable compound with diverse applications across multiple disciplines. Its chemical properties, bioactivity, and potential therapeutic uses make it a subject of ongoing research interest. As advancements in synthetic methods and biological testing continue, this compound is poised to play an increasingly important role in both academic and industrial settings.